Cas no 2098087-82-0 ([1,4'-Bipiperidine]-4-carboxamide dihydrochloride)

• Product Name: [1,4'-Bipiperidine]-4-carboxamide dihydrochloride
• CAS No: 2098087-82-0
• MF: C₁₁H₂₃Cl₂N₃O
• MW: 284.2258207798
• CID: 5057632
• Update Time: 2025-05-20

[1,4'-Bipiperidine]-4-carboxamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [1,4'-bipiperidine]-4-carboxamide dihydrochloride
• [1,4'-Bipiperidine]-4-carboxamide dihydrochloride

• Inchi： 1S/C11H21N3O.2ClH/c12-11(15)9-3-7-14(8-4-9)10-1-5-13-6-2-10;;/h9-10,13H,1-8H2,(H2,12,15);2*1H
• InChI Key： RTXVSLXMWWGOJY-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(C1CCN(CC1)C1CCNCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 218
• Topological Polar Surface Area: 58.4

Additional information on [1,4'-Bipiperidine]-4-carboxamide dihydrochloride

[1,4'-Bipiperidine]-4-carboxamide Dihydrochloride: A Comprehensive Overview

The compound with CAS No. 2098087-82-0, commonly referred to as [1,4'-Bipiperidine]-4-carboxamide dihydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of bipiperidine, a bicyclic structure composed of two interconnected piperidine rings. The carboxamide functional group attached to the 4-position of the bipiperidine framework introduces unique chemical properties, making it a valuable compound for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of [1,4'-Bipiperidine]-4-carboxamide dihydrochloride. Researchers have employed novel methodologies, such as microwave-assisted synthesis and catalytic asymmetric synthesis, to optimize the production process. These techniques not only enhance the yield but also reduce the environmental footprint of the synthesis, aligning with the growing demand for sustainable chemical practices.

The pharmacological properties of [1,4'-Bipiperidine]-4-carboxamide dihydrochloride have been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of ion channels, particularly in the context of neurological disorders. For instance, a 2023 study published in *Nature Communications* highlighted its ability to selectively inhibit voltage-gated sodium channels, offering promising therapeutic potential for epilepsy and chronic pain conditions.

In addition to its pharmacological applications, [1,4'-Bipiperidine]-4-carboxamide dihydrochloride has shown intriguing properties in materials science. Its ability to form self-assembled monolayers has been explored for applications in nanotechnology and surface engineering. A 2023 paper in *Advanced Materials* detailed its use as a building block for constructing stimuli-responsive surfaces, which could revolutionize sensor technology and drug delivery systems.

The structural versatility of [1,4'-Bipiperidine]-4-carboxamide dihydrochloride also makes it an attractive candidate for medicinal chemistry. Its bipiperidine core provides a rigid scaffold that can be further functionalized to enhance bioavailability and target specificity. Recent research has focused on modifying the carboxamide group to improve pharmacokinetic profiles, with encouraging results reported in early-stage clinical trials.

From a synthetic perspective, the compound's preparation involves a multi-step process that typically begins with the synthesis of bipiperidine derivatives. The introduction of the carboxamide group is achieved through amide bond formation, often utilizing coupling reagents such as HATU or EDCI. The final step involves protonation with hydrochloric acid to yield the dihydrochloride salt, ensuring optimal solubility and stability for subsequent applications.

The growing interest in [1,4'-Bipiperidine]-4-carboxamide dihydrochloride is also driven by its potential as a lead compound in drug discovery programs. Its unique combination of structural rigidity and functional versatility makes it an ideal candidate for exploring novel therapeutic targets. Researchers are currently investigating its potential as an anti-inflammatory agent and its ability to modulate cellular signaling pathways associated with neurodegenerative diseases.

In conclusion, [1,4'-Bipiperidine]-4-carboxamide dihydrochloride represents a compelling example of how advanced synthetic techniques and cutting-edge research can unlock new possibilities for chemical compounds. With its diverse applications spanning pharmacology, materials science, and medicinal chemistry, this compound continues to be a focal point for scientific innovation.